Cas no 1404943-79-8 (3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid
• CAS No: 1404943-79-8
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6176040
• PubChem ID: 64176262
• Update Time: 2025-10-31

3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013495513
• EN300-5090638
• 1404943-79-8
• 3-{[(benzyloxy)carbonyl]amino}oxane-3-carboxylic acid
• 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid

• Inchi： 1S/C14H17NO5/c16-12(17)14(7-4-8-19-10-14)15-13(18)20-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,18)(H,16,17)
• InChI Key： FEYWNQRQCMYTQL-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid

Recent Advances in the Study of 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid (CAS: 1404943-79-8)

The compound 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid (CAS: 1404943-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxane ring and benzyloxycarbonyl (Cbz) protecting group, serves as a versatile intermediate in the synthesis of peptidomimetics and other bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid in the design of novel inhibitors targeting the SARS-CoV-2 main protease (M^pro). Researchers utilized the compound's rigid oxane scaffold to enhance binding affinity and selectivity, demonstrating its utility in antiviral drug development. The study reported a significant reduction in viral replication in vitro, suggesting promising therapeutic potential.

In addition to its antiviral applications, recent research has investigated the compound's use in cancer therapy. A 2024 preprint on bioRxiv described the incorporation of 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid into small-molecule inhibitors of the MDM2-p53 interaction. The compound's ability to mimic key peptide motifs enabled the development of non-peptidic inhibitors with improved pharmacokinetic properties. Preliminary in vivo studies showed enhanced tumor suppression in xenograft models, underscoring its potential as a lead compound for oncology.

From a synthetic chemistry perspective, advancements in the scalable production of 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid have been reported. A 2023 Organic Process Research & Development article detailed an optimized catalytic hydrogenation protocol for the selective removal of the Cbz group, enabling efficient downstream functionalization. This methodological improvement addresses previous challenges in yield and purity, facilitating broader application in industrial settings.

Looking ahead, the unique structural features of 3-{[(Benzyloxy)carbonyl]amino}oxane-3-carboxylic acid continue to inspire innovation across multiple therapeutic areas. Its dual role as a building block and a pharmacophore highlights its versatility in drug design. Future research directions may include exploration of its applications in neurodegenerative diseases and antibiotic development, leveraging its ability to modulate complex biological targets.